Pharmacuetical Impurity Standards
  • Prednisolone
    Prednisolone
    • Cat. No.:
    • B192156
    • CAS No.:
    • 50-24-8
    • Molecular Formula:
    • C21H28O5
    • Molecular Weight:
    • 360.4 g/mol
    Description
    Prednisolone is a glucocorticoid that is prednisone in which the oxo group at position 11 has been reduced to the corresponding beta-hydroxy group. It is a drug metabolite of prednisone. It has a role as an adre...
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  • Candesartan
    Candesartan
    • Cat. No.:
    • B1668252
    • CAS No.:
    • 139481-59-7
    • Molecular Formula:
    • C24H20N6O3
    • Molecular Weight:
    • 440.5 g/mol
    Description
    Candesartan is a benzimidazolecarboxylic acid that is 1H-benzimidazole-7-carboxylic acid substituted by an ethoxy group at position 2 and a ({2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl}methyl) group at position 1...
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  • Candesartan Cilexetil
    Candesartan Cilexetil
    • Cat. No.:
    • B1668253
    • CAS No.:
    • 145040-37-5
    • Molecular Formula:
    • C33H34N6O6
    • Molecular Weight:
    • 610.7 g/mol
    Description
    Candesartan cilexetil is a member of biphenyls.
    Candesartan is an angiotensin-receptor blocker (ARB) that may be used alone or with other agents to treat hypertension. It is administered orally as the prodrug...
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  • Deoxyaminopteroic Acid
    Deoxyaminopteroic Acid
    • Cat. No.:
    • B1669789
    • CAS No.:
    • 19741-14-1
    • Molecular Formula:
    • C15H15N7O2
    • Molecular Weight:
    • 325.33 g/mol
    Description
    Deoxyaminopteroic Acid is a metabolite resulting from the carboxypeptidase-mediated cleavage of methotrexate. Deoxyaminopteroic acid can be used a marker for methotrexate exposure.
    carboxypeptidase cleavage p...
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  • Estrone
    Estrone
    • Cat. No.:
    • B1671321
    • CAS No.:
    • 53-16-7
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    Estrone can cause cancer according to an independent committee of scientific and health experts.
    Estrone is a 17-oxo steroid that is estra-1,3,5(10)-triene substituted by an hydroxy group at position 3 and an...
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  • Ezetimibe
    Ezetimibe
    • Cat. No.:
    • B1671841
    • CAS No.:
    • 163222-33-1
    • Molecular Formula:
    • C24H21F2NO3
    • Molecular Weight:
    • 409.4 g/mol
    Description
    Ezetimibe is a beta-lactam that is azetidin-2-one which is substituted at 1, 3, and 4 by p-fluorophenyl, 3-(p-fluorophenyl)-3-hydroxypropyl, and 4-hydroxyphenyl groups, respectively (the 3R,3'S,4S enantiomer). I...
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  • Flubendazole
    Flubendazole
    • Cat. No.:
    • B1672859
    • CAS No.:
    • 31430-15-6
    • Molecular Formula:
    • C16H12FN3O3
    • Molecular Weight:
    • 313.28 g/mol
    Description
    Flubendazole is a member of the class of mebendazole in which the benzoyl group is replaced by a p-fluorobenzoyl group. A broad-spectrum anthelmintic, it is used, particularly in veterinary medicine, for the tre...
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  • Fluconazole
    Fluconazole
    • Cat. No.:
    • B1672865
    • CAS No.:
    • 86386-73-4
    • Molecular Formula:
    • C13H12F2N6O
    • Molecular Weight:
    • 306.27 g/mol
    Description
    Fluconazole is a member of the class of triazoles that is propan-2-ol substituted at position 1 and 3 by 1H-1,2,4-triazol-1-yl groups and at position 2 by a 2,4-difluorophenyl group. It is an antifungal drug use...
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  • Flucytosine
    Flucytosine
    • Cat. No.:
    • B1672868
    • CAS No.:
    • 2022-85-7
    • Molecular Formula:
    • C4H4FN3O
    • Molecular Weight:
    • 129.09 g/mol
    Description
    Flucytosine is an organofluorine compound that is cytosine that is substituted at position 5 by a fluorine. A prodrug for the antifungal 5-fluorouracil, it is used for the treatment of systemic fungal infections...
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  • Calcitriol
    Calcitriol
    • Cat. No.:
    • B7774368
    • CAS No.:
    • 66772-14-3
    • Molecular Formula:
    • C27H44O3
    • Molecular Weight:
    • 416.6 g/mol
    Description
    Calcitriol is a hydroxycalciol that is calcidiol in which the pro-S hydrogen of calcidiol is replaced by a hydroxy group. It is the active form of vitamin D3, produced fom calciol via hydoxylation in the liver t...
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